Cas no 157750-73-7 (12-O-Acetylazedarachin A)
12-O-Acetylazedarachin A structure
Product Name:12-O-Acetylazedarachin A
12-O-Acetylazedarachin A Chemical and Physical Properties
Names and Identifiers
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- 12-O-Acetylazedarachin A
- 24-Norchola-20,22-diene-4-carboxaldehyde, 3,12-bis(acetyloxy)-14,15:21,23-diepoxy-1,7,19-trihydroxy-4,8-dimethyl-11-oxo-, cyclic 4,19-(2-methyl-1-oxobutyl acetal)
- 157750-73-7
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- Inchi: InChI=1S/C35H46O12/c1-8-16(2)29(41)46-30-31(5)21-12-22(38)33(7)27(34(21,15-43-30)23(39)13-24(31)44-17(3)36)26(40)28(45-18(4)37)32(6)20(19-9-10-42-14-19)11-25-35(32,33)47-25/h9-10,14,16,20-25,27-28,30,38-39H,8,11-13,15H2,1-7H3
- InChI Key: BHOJESWIVMSURC-UHFFFAOYSA-N
- SMILES: CCC(C)C(=O)OC1OCC23C(O)CC(OC(C)=O)C1(C)C2CC(O)C1(C)C3C(=O)C(OC(C)=O)C2(C)C(CC3OC123)c1ccoc1 |THB:6:7:21:13.14.11|
Computed Properties
- Exact Mass: 974.76685313g/mol
- Monoisotopic Mass: 974.76685313g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 73
- Rotatable Bond Count: 9
- Complexity: 2530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 7
- Undefined Bond Stereocenter Count: 0
- XLogP3: 19.7
- Topological Polar Surface Area: 0Ų
12-O-Acetylazedarachin A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O32780-5mg |
12-O-Acetylazedarachin A |
157750-73-7 | 5mg |
¥4502.0 | 2021-09-08 |
12-O-Acetylazedarachin A Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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